Cas no 6141-10-2 (3-(azepan-1-yl)-1-(4-bromophenyl)-4-chloro-1H-pyrrole-2,5-dione)

• Product Name: 3-(azepan-1-yl)-1-(4-bromophenyl)-4-chloro-1H-pyrrole-2,5-dione
• CAS No: 6141-10-2
• MF: C₁₆H₁₆BrClN₂O₂
• MW: 383.667442321777
• CID: 1627134
• PubChem ID: 1185274
• Update Time: 2025-04-21

3-(azepan-1-yl)-1-(4-bromophenyl)-4-chloro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-yl)-1-(4-bromophenyl)-4-chloro-1H-pyrrole-2,5-dione
• DTXSID60360839
• 3-(AZEPAN-1-YL)-1-(4-BROMOPHENYL)-4-CHLOROPYRROLE-2,5-DIONE
• 6141-10-2
• 3-(1-azepanyl)-1-(4-bromophenyl)-4-chloro-1H-pyrrole-2,5-dione
• CHEMBL1541346
• HMS2827B12
• MLS001001373
• SR-01000228946-1
• F3095-4033
• AKOS002346439
• SMR000496920
• SR-01000228946

• Inchi： 1S/C16H16BrClN2O2/c17-11-5-7-12(8-6-11)20-15(21)13(18)14(16(20)22)19-9-3-1-2-4-10-19/h5-8H,1-4,9-10H2
• InChI Key： LEUBVSRMLKLNFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C(=C(C1=O)N1CCCCCC1)Cl)=O

Computed Properties

• Exact Mass: 382.00848
• Monoisotopic Mass: 382.00837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62